Cas no 2261223-29-2 (N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide)

• Product Name: N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide
• CAS No: 2261223-29-2
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5412849
• PubChem ID: 136544414
• Update Time: 2025-10-16

N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2261223-29-2
• AKOS033800166
• EN300-26683442
• Z2205167062
• N-(1-Cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide
• N-(1-Cyano-2,2-dimethylpropyl)-3-hydroxy-4-methylbenzeneacetamide
• N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide

• Inchi： 1S/C15H20N2O2/c1-10-5-6-11(7-12(10)18)8-14(19)17-13(9-16)15(2,3)4/h5-7,13,18H,8H2,1-4H3,(H,17,19)
• InChI Key： XOAKUBNEGMXEPD-UHFFFAOYSA-N
• SMILES： C1(CC(NC(C#N)C(C)(C)C)=O)=CC=C(C)C(O)=C1

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.1Ų

Additional information on N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide

N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide (CAS No. 2261223-29-2): A Comprehensive Overview

N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide (CAS No. 2261223-29-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide with a unique structural configuration that includes a cyano group, two methyl groups, and a hydroxyphenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various applications.

The structural characteristics of N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide are crucial for understanding its potential uses and interactions. The cyano group (CN) is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The presence of two methyl groups (CH₃) on the propyl chain adds steric bulk and can affect the compound's solubility and binding affinity to biological targets. The hydroxyphenyl moiety (C₆H₄(OH)CH₃) introduces hydrophilic characteristics and can participate in hydrogen bonding, which is essential for many biological processes.

In recent years, N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide has been studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another significant area of research is the antioxidant activity of N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide. Oxidative stress is a major contributing factor to many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property could be harnessed to develop new therapeutic agents for treating oxidative stress-related conditions.

The pharmacokinetic properties of N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, it shows low toxicity in preclinical models, suggesting that it may have a favorable safety profile.

One of the challenges in developing N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide as a therapeutic agent is optimizing its drug delivery mechanisms. Researchers are exploring various formulations to enhance its bioavailability and target specific tissues or organs. For example, nanoparticle-based delivery systems have shown promise in improving the therapeutic efficacy and reducing side effects of this compound.

In addition to its potential therapeutic applications, N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide has also been studied for its agricultural uses. Its ability to modulate plant growth and development has been explored in several studies. For instance, it has been shown to enhance crop yield and improve resistance to environmental stresses such as drought and salinity. This makes it a valuable tool for developing more resilient agricultural practices.

The synthesis of N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 3-hydroxy-4-methylbenzaldehyde with an appropriate amine followed by subsequent modifications to introduce the cyano group and methyl groups. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on an industrial scale.

Despite the promising results from preclinical studies, further research is needed to fully understand the potential benefits and risks associated with N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide crucial data on dosing regimens, side effects, and long-term outcomes.

In conclusion, N-(1-cyano-2,2-dimethylpropyl)-2-(3-hydroxy-4-methylphenyl)acetamide (CAS No. 2261223-29-2) is a multifaceted compound with significant potential in various fields of research and application. Its unique structural features contribute to its diverse biological activities, making it an exciting candidate for further investigation and development as a therapeutic agent or agricultural tool.